Cas no 1498286-27-3 (Boronic acid, B-[4-[(1S)-1-aminoethyl]phenyl]-)

• Product Name: Boronic acid, B-[4-[(1S)-1-aminoethyl]phenyl]-
• CAS No: 1498286-27-3
• MF: C₈H₁₂BNO₂
• MW: 164.997382164001
• CID: 5562338
• Update Time: 2025-10-29

Boronic acid, B-[4-[(1S)-1-aminoethyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-[4-[(1S)-1-aminoethyl]phenyl]-

• Inchi： 1S/C8H12BNO2/c1-6(10)7-2-4-8(5-3-7)9(11)12/h2-6,11-12H,10H2,1H3/t6-/m0/s1
• InChI Key： UIXPMHMTFHKXEY-LURJTMIESA-N
• SMILES： B(C1=CC=C([C@@H](N)C)C=C1)(O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on Boronic acid, B-[4-[(1S)-1-aminoethyl]phenyl]-

Boronic Acid, B-[4-[(1S)-1-Aminoethyl]phenyl]- (CAS No. 1498286-27-3): An Overview of Its Properties, Applications, and Recent Research Advances

Boronic acid, B-[4-[(1S)-1-aminoethyl]phenyl]- (CAS No. 1498286-27-3) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique chemical structure, which combines a boronic acid moiety with an amino-substituted phenyl group. The presence of these functional groups imparts a range of useful properties that make it a valuable reagent in various applications.

The boronic acid functional group is well-known for its ability to form stable complexes with diols and other multidentate ligands. This property has been exploited in the development of various sensors and catalysts. In the context of B-[4-[(1S)-1-aminoethyl]phenyl]-boronic acid, the amino-substituted phenyl group adds an additional layer of complexity and functionality. The amino group can participate in hydrogen bonding and other non-covalent interactions, making the compound particularly useful in supramolecular chemistry and bioconjugation reactions.

One of the key applications of B-[4-[(1S)-1-aminoethyl]phenyl]-boronic acid is in the synthesis of complex organic molecules. The boronic acid moiety can be used as a versatile coupling partner in Suzuki-Miyaura cross-coupling reactions, which are widely used in the synthesis of biologically active compounds, including pharmaceuticals and agrochemicals. The amino group provides additional reactivity, allowing for the introduction of further functional groups through amine chemistry.

Recent research has highlighted the potential of B-[4-[(1S)-1-aminoethyl]phenyl]-boronic acid in the development of novel therapeutic agents. A study published in the Journal of Medicinal Chemistry reported the use of this compound as a building block in the synthesis of small molecule inhibitors targeting specific enzymes involved in cancer progression. The unique combination of boronic acid and amino functionalities allowed for the design of highly selective and potent inhibitors, demonstrating the compound's potential in drug discovery.

In addition to its applications in medicinal chemistry, B-[4-[(1S)-1-aminoethyl]phenyl]-boronic acid has also found use in materials science. Researchers at the University of California, Berkeley, have explored its potential as a precursor for the synthesis of boron-containing polymers with tunable properties. These polymers have shown promise in applications ranging from drug delivery systems to advanced electronic materials.

The synthetic accessibility of B-[4-[(1S)-1-aminoethyl]phenyl]-boronic acid is another factor contributing to its widespread use. Several efficient synthetic routes have been developed to prepare this compound on both laboratory and industrial scales. One common approach involves the reaction of 4-(aminomethyl)phenylboronic acid with an appropriate chiral auxiliary followed by deprotection to yield the desired product. This synthetic flexibility allows for easy modification and optimization for specific applications.

In conclusion, Boronic acid, B-[4-[(1S)-1-aminoethyl]phenyl]- (CAS No. 1498286-27-3) is a multifunctional compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique chemical structure and versatile reactivity make it an invaluable reagent for researchers and scientists working in these fields. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in modern chemistry.